Cas no 19782-68-4 (Methanamine, N-methyl-,hafnium(4+) salt (4:1))

• Product Name: Methanamine, N-methyl-,hafnium(4+) salt (4:1)
• CAS No: 19782-68-4
• MF: C₈H₂₄HfN₄
• MW: 354.792966842651
• MDL: MFCD01862473
• CID: 170084
• PubChem ID: 24869038
• Update Time: 2025-04-19

Methanamine, N-methyl-,hafnium(4+) salt (4:1) Chemical and Physical Properties

Names and Identifiers

• Methanamine, N-methyl-,hafnium(4+) salt (4:1)
• TDMAH
• TDMAH: Hf(N(CH3)2)4
• Hafnium(4+) dimethylamide
• Hafnium tetradimethylamide
• Dimethylamine hafnium(4+) salt
• Tetrakis(dimethylamido)hafnium(IV) packaged for use in deposition systems
• Tetrakis(dimethylamido)hafnium(IV),TDMAH, Tetrakis(dimethylamino)hafnium(IV)
• Tetrakis(dimethylamino)hafnium(IV) 99.999%
• TETRAKIS(DIMETHYLAMIDO)HAFNIUM(IV), 99.99+%
• Tetrakis(dimethylamino)hafnium, 98+% (99.99+%-Hf, <0.2% Zr) TDMAH
• Tetrakis(dimethylamido)hafnium(IV), packaged for use in deposition systems
• Tetrakis(dimethylamido)hafnium(IV)
• 19962-11-9
• Hafnium, tetrakis(dimethylamino)-
• TETRAKIS(DIMETHYLAMIDO)HAFNIUM(IV),
• SCHEMBL54871
• TETRAKIS(DIMETHYLAMINO)HAFNIUM
• dimethylazanide;hafnium(4+)
• Tetrakis(dimethylamido)hafnium(IV), >=99.99%
• Tetrakis(dimethylamino)hafnium(IV)
• 19782-68-4
• MFCD01862473
• DB-009832

• MDL： MFCD01862473
• Inchi： 1S/4C2H6N.Hf/c4*1-3-2;/h4*1-2H3;/q4*-1;+4
• InChI Key： ZYLGGWPMIDHSEZ-UHFFFAOYSA-N
• SMILES： [Hf+4].[N-](C)C.[N-](C)C.[N-](C)C.[N-](C)C

Computed Properties

• Exact Mass: 350.14032
• Monoisotopic Mass: 356.14666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 24.1
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4Ų

Experimental Properties

• Density: 1.098 g/mL at 25 °C
• Melting Point: 26-29 °C (lit.)
• Boiling Point: 85°C/0.1mm
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• PSA: 56.4
• Sensitiveness: moisture sensitive, store cold

Methanamine, N-methyl-,hafnium(4+) salt (4:1) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228-H261-H314
• Warning Statement： P210-P231+P232-P280-P305+P351+P338-P310-P422
• Hazardous Material transportation number：UN 3396 4
• WGK Germany：3
• Hazard Category Code： 11-14-34
• Safety Instruction： 6-26-36/37/39-43-45
• Hazardous Material Identification：
• Risk Phrases：R11
• Safety Term：S6-26-36/37/39-43-45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic transition metal salts